Cas no 40040-81-1 (2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-)

• Product Name: 2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-
• CAS No: 40040-81-1
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 328740
• PubChem ID: 11300786
• Update Time: 2025-04-19

2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-
• 2-AMINO-3-BENZYL-5-(4-METHOXYPHENYL)PYRAZINE
• 3-benzyl-5-(4-methoxyphenyl)pyrazin-2-amine
• coelenteramine methyl ether
• 5-(4-methoxyphenyl)-3-(phenylmethyl)pyrazin-2-amine
• SCHEMBL935338
• 2-Amino-3-benzyl-5-[4-methoxyphenyl]pyraxine
• 40040-81-1
• 6-IODO-IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLICACID
• A824864
• FT-0611046
• 5-(4-methoxyphenyl)-3-(phenylmethyl)-2-pyrazinamine
• DTXSID00461733

• Inchi： 1S/C18H17N3O/c1-22-15-9-7-14(8-10-15)17-12-20-18(19)16(21-17)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H2,19,20)
• InChI Key： FMQSBWROAZZLPM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN=C(C(CC2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 291.13700
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 461.4°C at 760 mmHg
• Flash Point: 232.8°C
• Refractive Index: 1.624
• PSA: 61.03000
• LogP: 3.90640

2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)- Security Information

• Safety Instruction： S22-S24/25